2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-(3-chloro-4-methoxycarbonylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H11ClN2O4/c1-21-14(20)8-3-2-7(4-11(8)15)10-6-17-12(16)5-9(10)13(18)19/h2-6H,1H3,(H2,16,17)(H,18,19)
• InChI Key: HHDZOOGCYLJFQA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)C2=CN=C(C=C2C(=O)O)N)Cl
• Molecular Formula: C14H11ClN2O4
• DSSTOX Substance ID: DTXSID90688336
• Molecular Weight: 306.70 g/mol
• CAS RN: 1261921-03-2

Description

2-Amino-5-(3-chloro-4-methoxycarbonylphenyl)isonicotinic acid, commonly referred to as 2-Amino-5-CMPI, is a synthetic organic compound with a wide range of applications in the scientific and medical fields. It is an isonicotinic acid derivative and has a molecular formula of C11H11ClN2O4. 2-Amino-5-CMPI is a white crystalline powder that is soluble in water and has a melting point of 158-160°C. It has a purity of 95%, which makes it ideal for use in a variety of scientific experiments and medical treatments.

Scientific Research Applications

2-Amino-5-CMPI has a wide range of applications in the scientific and medical fields. It has been used in the synthesis of various compounds including pyridones, quinolines, and aminopyridines. It has also been used in the synthesis of various drugs and pharmaceuticals, such as anti-inflammatory drugs, anti-ulcer agents, and anti-cancer agents. In addition, it has been used in the synthesis of various polymers and polymeric materials.

Mechanism of Action

2-Amino-5-CMPI has been shown to act as an inhibitor of a variety of enzymes. It has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory compounds. It has also been shown to inhibit the activity of the enzyme aldose reductase, which is involved in the production of sorbitol and other sugars. In addition, it has been shown to inhibit the activity of the enzyme xanthine oxidase, which is involved in the production of uric acid.
Biochemical and Physiological Effects
2-Amino-5-CMPI has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-ulcer, and anti-cancer activities. In addition, it has been shown to have antioxidant and neuroprotective effects. It has also been shown to have anti-allergic and anti-microbial activities.

Advantages and Limitations for Lab Experiments

2-Amino-5-CMPI has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is highly soluble in water, which makes it easy to use in a variety of experiments. Another advantage is that it has a high purity of 95%, which makes it ideal for use in experiments. A limitation is that it is a synthetic compound, which means that it may not be as biologically active as naturally occurring compounds.

Future Directions

There are a number of potential future directions for research involving 2-Amino-5-CMPI. One potential direction is to further explore its potential as a drug or pharmaceutical. Another potential direction is to further explore its potential as an inhibitor of various enzymes. In addition, further research could be done to explore its potential as an antioxidant, anti-inflammatory, anti-ulcer, and anti-cancer agent. Finally, further research could be done to explore its potential as a polymer or polymeric material.

Synthesis Methods

2-Amino-5-CMPI can be synthesized through a two-step process. The first step involves the reaction of 2-amino-5-chloro-4-methoxycarbonylphenol with acetic anhydride in a solvent such as dimethylformamide (DMF). This reaction produces a compound known as 2-amino-5-chloro-4-methoxycarbonylphenyl acetate. The second step involves the reaction of this compound with isonicotinic acid in a solvent such as DMF. This reaction produces the desired 2-Amino-5-CMPI with a purity of 95%.